Cas no 1405325-23-6 (N-(indolin-5-yl)pyrazine-2-carboxamide)

• Product Name: N-(indolin-5-yl)pyrazine-2-carboxamide
• CAS No: 1405325-23-6
• MF: C₁₃H₁₂N₄O
• MW: 240.260581970215
• MDL: MFCD18937491
• CID: 4594653
• PubChem ID: 63253298
• Update Time: 2025-06-11

N-(indolin-5-yl)pyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(indolin-5-yl)pyrazine-2-carboxamide(WXC09128)
• N-(indolin-5-yl)pyrazine-2-carboxamide
• 2-Pyrazinecarboxamide, N-(2,3-dihydro-1H-indol-5-yl)-
• AS-63805
• W16270
• 1405325-23-6
• AKOS012556543
• N-(2,3-dihydro-1H-indol-5-yl)pyrazine-2-carboxamide

• MDL： MFCD18937491
• Inchi： 1S/C13H12N4O/c18-13(12-8-14-5-6-16-12)17-10-1-2-11-9(7-10)3-4-15-11/h1-2,5-8,15H,3-4H2,(H,17,18)
• InChI Key： OVXYBPQSJRYJES-UHFFFAOYSA-N
• SMILES： C1(C(NC2C=CC3=C(C=2)CCN3)=O)=NC=CN=C1

Computed Properties

• Exact Mass: 240.10111102g/mol
• Monoisotopic Mass: 240.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on N-(indolin-5-yl)pyrazine-2-carboxamide

Professional Introduction to N-(indolin-5-yl)pyrazine-2-carboxamide (CAS No. 1405325-23-6)

N-(indolin-5-yl)pyrazine-2-carboxamide, identified by its Chemical Abstracts Service (CAS) number 1405325-23-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by the presence of both indoline and pyrazine moieties, which are known for their diverse biological activities and potential therapeutic applications.

The indoline ring system, a bicyclic structure consisting of a benzene ring fused to a five-membered nitrogen-containing heterocycle, is widely recognized for its role in various bioactive natural products and synthetic drugs. In contrast, the pyrazine moiety, a six-membered aromatic ring containing two adjacent nitrogen atoms, is another key structural feature that contributes to the unique chemical and biological properties of this compound. The combination of these two heterocyclic systems in N-(indolin-5-yl)pyrazine-2-carboxamide suggests a potential for multifaceted interactions with biological targets, making it a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules with greater accuracy. Studies have indicated that the indoline and pyrazine components of N-(indolin-5-yl)pyrazine-2-carboxamide may interact with specific proteins or enzymes involved in critical biological pathways. For instance, the indoline moiety has been shown to exhibit binding properties similar to those of certain neurotransmitter receptors, while the pyrazine ring can engage with ATP-binding sites in kinases and other enzymes.

The carboxamide functional group at the 2-position of the pyrazine ring further enhances the compound's potential as a pharmacophore. Carboxamides are well-known for their ability to form hydrogen bonds, which can be crucial for stabilizing interactions with biological targets. Additionally, the presence of this group allows for modifications that can fine-tune solubility, metabolic stability, and other pharmacokinetic properties, making N-(indolin-5-yl)pyrazine-2-carboxamide a versatile scaffold for drug design.

In the realm of drug discovery, N-(indolin-5-yl)pyrazine-2-carboxamide has been explored as a potential lead compound for treating various diseases. Preliminary studies have suggested its efficacy in modulating pathways associated with inflammation, cancer, and neurodegenerative disorders. For example, researchers have observed that derivatives of this compound can inhibit the activity of inflammatory cytokines by interacting with specific signaling molecules. Similarly, its ability to disrupt aberrant signaling pathways in cancer cells has been highlighted in several preclinical investigations.

The synthesis of N-(indolin-5-yl)pyrazine-2-carboxamide presents an interesting challenge due to its complex structure. However, modern synthetic methodologies have made it possible to construct such molecules efficiently and with high purity. Techniques such as multi-step organic synthesis combined with advanced purification methods like high-performance liquid chromatography (HPLC) have been instrumental in producing sufficient quantities of this compound for research purposes. Furthermore, green chemistry principles have been increasingly applied to minimize waste and improve sustainability in the synthesis process.

The pharmacological profile of N-(indolin-5-yl)pyrazine-2-carboxamide is further illuminated by its interaction with cellular components. In vitro studies have demonstrated its ability to cross cell membranes and reach intracellular targets effectively. This property is essential for compounds intended to exert their effects within living cells. Additionally, the compound's stability under various physiological conditions has been assessed through kinetic studies, which provide insights into its potential shelf life and bioavailability.

The growing interest in N-(indolin-5-yl)pyrazine-2-carboxamide has led to collaborations between academic institutions and pharmaceutical companies aiming to develop novel therapeutics based on its structure. These partnerships leverage expertise from different disciplines, including organic chemistry, medicinal chemistry, pharmacology, and bioinformatics, to accelerate the discovery process. The integration of machine learning algorithms into drug design has also played a role in predicting promising derivatives of this compound based on existing data.

In conclusion, N-(indolin-5-yl)pyrazine-2-carboxamide strong>(CAS No. 1405325-23-6) represents a significant advancement in pharmaceutical research due to its unique structural features and potential biological activities. The combination of an indoline moiety with a pyrazine ring linked via a carboxamide group offers a rich scaffold for developing new drugs targeting various diseases. With ongoing research efforts focused on optimizing its synthesis and exploring its pharmacological properties, this compound holds promise as a valuable tool in the quest for innovative therapeutic solutions.